2-[4-(Hydroxymethyl)piperidin-1-yl]ethanol

• IUPAC Name: 2-[4-(hydroxymethyl)piperidin-1-yl]ethanol
• InChI: InChI=1S/C8H17NO2/c10-6-5-9-3-1-8(7-11)2-4-9/h8,10-11H,1-7H2
• InChI Key: YBMMANNRSGHVEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)CCO
• Molecular Formula: C8H17NO2
• DSSTOX Substance ID: DTXSID801287508
• Molecular Weight: 159.23 g/mol
• CAS RN: 1156220-86-8

Description

“2-[4-(Hydroxymethyl)piperidin-1-yl]ethanol” is a member of the class of piperidine in which the hydrogen attached to the nitrogen atom is substituted by a 2-hydroxyethyl group. It is a member of piperidines, a tertiary amino compound, a primary alcohol and a member of ethanolamines.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidones, which are precursors to the piperidine ring, are known to exhibit varied biological properties such as antimicrobial, antioxidant, antitumor, cytotoxic, analgesic, anticancer, anti-HIV etc.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 173.21 g/mol. It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 4. It has a Rotatable Bond Count of 3.

Scientific Research Applications

2-[4-(Hydroxymethyl)piperidin-1-yl]ethanol has been used in a wide range of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals and fine chemicals. It has also been used as an intermediate in the synthesis of a variety of polymers, catalysts, and other materials. It has been used in the study of enzyme kinetics and protein structure and has been used to study the interactions between enzymes and their substrates.

Mechanism of Action

Target of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . They are among the most important synthetic fragments for designing drugs .

Mode of Action

Piperidine derivatives are known to interact with various targets, leading to a range of biological effects . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .

Biochemical Pathways

Piperidine derivatives are known to influence a variety of biological pathways due to their broad range of pharmacological activities .

Result of Action

Piperidine derivatives are known to have a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

2-[4-(Hydroxymethyl)piperidin-1-yl]ethanol has several advantages and limitations when used in laboratory experiments. One of its main advantages is its low cost and high availability. It is also relatively easy to handle and is soluble in a variety of solvents. However, it is also highly flammable and can be toxic if inhaled or ingested.

Future Directions

There are several potential future directions for the use of 2-[4-(Hydroxymethyl)piperidin-1-yl]ethanol. One possible direction is the development of new pharmaceuticals and fine chemicals using this compound as a reagent. Another potential direction is the use of this compound in the development of new catalysts and polymers. Additionally, further research could be done to explore the potential therapeutic applications of this compound, such as its anti-inflammatory and analgesic effects. Finally, further research could be done to investigate the mechanism of action of this compound and its effects on enzyme kinetics and protein structure.